Tert-butyl 4-nitrobutanoate
Overview
Description
Scientific Research Applications
Synthesis of Multifunctional Dendrimers
Tert-butyl 4-nitrobutanoate has been utilized in the synthesis of new 1 → (2 + 1) C-branched monomers. These monomers are significant for creating multifunctional dendrimers. A process involving Michael addition of 4-nitrobutanol with tert-butyl acrylate, followed by catalytic reduction, yields di-tert-butyl 4-(3-[X]oxypropyl)-4-aminoheptanedioate, which is essential in dendrimer synthesis (Newkome et al., 2003).
Stereoselective Synthesis in Medicinal Chemistry
The compound plays a role in the stereoselective synthesis of certain pharmaceuticals. For example, it is involved in the production of nitro amine derivatives under basic conditions. These derivatives are transformed into 5-(1-aminoalkyl)-2-pyrrolidones, which are significant in medicinal chemistry (Hernández-Ibáñez et al., 2020).
Nitroxide Synthesis for Biomedical Research
This compound is used in synthesizing nitroxides, which are important as molecular probes and labels in biomedical research. The synthesis process involves a reaction with butyllithium, leading to nitroxides with resistance to chemical reduction, vital for their application in biophysics and structural biology (Zhurko et al., 2020).
Biocompatible Polymer Production
In the field of biocompatible polymers, this compound is used to produce environmentally benign CO2-based copolymers. These polymers have applications in drug delivery systems due to their biodegradability and the ability to form polycarbonates derived from dihydroxybutyric acid (Tsai et al., 2016).
Development of Stable Free Radicals
The compound is also used in the development of stable free radicals like potassium 5-tert-butyl-2-(tert-butyl-aminoxy)-benzoate, which has potential applications in various scientific fields, including sensor development and molecular magnets (Marx & Rassat, 2002).
Properties
IUPAC Name |
tert-butyl 4-nitrobutanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO4/c1-8(2,3)13-7(10)5-4-6-9(11)12/h4-6H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVXMQRIUOUXFAZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCC[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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